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Compound of Interest

Compound Name: DEANO

Cat. No.: B1670524

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of the nitric oxide (NO) donor, Diethylamine NONOate (DEANO). Adherence to these
guidelines is crucial for ensuring the stability and activity of DEANO for reproducible
experimental results.

Introduction

Diethylamine NONOate (DEANO) is a member of the NONOate class of compounds that
spontaneously release nitric oxide (NO) in a pH-dependent manner. It is a valuable tool in
biomedical research for studying the physiological and pathological effects of NO. Proper
preparation of stock solutions is the first critical step in any experiment involving DEANO.

Data Presentation

The following table summarizes the key quantitative data for DEANO.
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Property

Value

Source(s)

Molecular Formula

C4H11N302 « C4H11N

[1]

Formula Weight 206.3 g/mol [1][2]
Purity >98% [11[2]
Appearance Crystalline solid [2][3]

UV Maximum (Amax) 250 nm [1][2]
Solubility in Ethanol ~25 mg/mL [1112113114]
Solubility in DMSO ~2 mg/mL [11121[3114]
Solubility in DMF ~2 mg/mL [1112][31[4]
Solubility in PBS (pH 7.2) ~10 mg/mL [1112][3]
Half-life at 37°C, pH 7.4 2 minutes [1]
Half-life at 22-25°C, pH 7.4 16 minutes [1]

NO Moles Released per Mole 1.5 moles 1]

of Parent Compound

Long-term Storage

-80°C under nitrogen

[2](3]

Stability at -80°C

> 2 years

[1](2]

Experimental Protocols

Materials

o Diethylamine NONOate (DEANO) solid

Phosphate-buffered saline (PBS), pH 7.2

Inert gas (e.g., nitrogen or argon)

Sterile, amber microcentrifuge tubes or vials

Anhydrous Ethanol, Dimethyl sulfoxide (DMSO), or Dimethylformamide (DMF)
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o Calibrated pipettes and sterile tips
o Vortex mixer

e Analytical balance

Protocol 1: Preparation of Organic Stock Solution

This protocol is recommended for preparing concentrated stock solutions for long-term storage.

o Pre-weighing Preparation: Allow the sealed vial of DEANO to equilibrate to room
temperature before opening to prevent condensation of moisture, as the compound is
moisture-sensitive.[3]

e Weighing: In a chemical fume hood, carefully weigh the desired amount of DEANO solid
using an analytical balance.

e Solvent Addition: Add the appropriate volume of anhydrous organic solvent (ethanol, DMSO,
or DMF) to the DEANO solid to achieve the desired concentration. It is recommended to
purge the solvent with an inert gas before use.[2][5]

» Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in amber
vials. Purge the headspace of each vial with inert gas before sealing. Store the aliquots at
-80°C for long-term stability.[3][6]

Protocol 2: Preparation of Aqueous Stock Solution

This protocol is suitable for preparing DEANO solutions for immediate use in agueous
experimental systems. Note that aqueous solutions are not recommended for long-term
storage.[2]

e Weighing: Follow steps 1 and 2 from Protocol 1.

» Solvent Addition: Directly dissolve the crystalline DEANO in cold (on ice) PBS (pH 7.2) to the
desired concentration.
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» Dissolution: Gently vortex or pipette up and down to dissolve the solid completely.

o Immediate Use: Use the freshly prepared aqueous solution immediately. It is not
recommended to store aqueous solutions for more than one day.[2]

Quality Control

The concentration of the DEANO stock solution can be verified by UV spectrophotometry.
DEANO has a characteristic UV absorbance at 250 nm.[3]

Mandatory Visualizations

Stock Solution Preparation Storage & Handling Experimental Application

Weigh DEANO Solid 1SSOWE In Soven > Aliquot into Vials Purge with Inert Gas Store at -80°C || Dilute to Working Introduce to
(Organic or Aqueous) Concentration Experimental System

Click to download full resolution via product page

Caption: Experimental workflow for DEANO stock solution preparation and use.
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Caption: Simplified signaling pathway of nitric oxide (NO) released from DEANO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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